Cas no 1207048-13-2 (N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide)
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxamide, N-[[5-(2-furanyl)-3-isoxazolyl]methyl]-
- N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide
- F2493-3443
- AKOS024652470
- N-((5-(furan-2-yl)isoxazol-3-yl)methyl)quinoline-2-carboxamide
- N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]quinoline-2-carboxamide
- 1207048-13-2
-
- Inchi: 1S/C18H13N3O3/c22-18(15-8-7-12-4-1-2-5-14(12)20-15)19-11-13-10-17(24-21-13)16-6-3-9-23-16/h1-10H,11H2,(H,19,22)
- InChI Key: OEDHJCLZYFNIGK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C=CC=1C(NCC1C=C(C2=CC=CO2)ON=1)=O
Computed Properties
- Exact Mass: 319.09569129g/mol
- Monoisotopic Mass: 319.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.319±0.06 g/cm3(Predicted)
- Boiling Point: 631.1±55.0 °C(Predicted)
- pka: 11.04±0.46(Predicted)
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2493-3443-2μmol |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-5μmol |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-10μmol |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-20μmol |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-1mg |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-2mg |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-3mg |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-4mg |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-5mg |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-3443-10mg |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide |
1207048-13-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide (CAS No. 1207048-13-2): A Comprehensive Overview
N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide (CAS No. 1207048-13-2) is a novel heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This compound combines a quinoline-2-carboxamide core with a furan-oxazole hybrid moiety, making it an intriguing subject for researchers exploring new bioactive molecules.
The molecular structure of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide features a quinoline ring system, which is known for its diverse biological activities, linked to a furan-oxazole scaffold through a methylene bridge. This combination creates a multi-heterocyclic system that exhibits interesting electronic properties and potential for molecular interactions. The presence of both furan and oxazole rings in the structure contributes to its polarity and may influence its solubility characteristics.
Recent studies have focused on the synthetic pathways for N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide, with particular emphasis on green chemistry approaches. Researchers are investigating microwave-assisted synthesis and catalyst-free reactions to improve the yield and purity of this compound. The development of efficient synthetic methods for such complex heterocycles remains a hot topic in organic chemistry, as evidenced by numerous publications in high-impact journals.
The potential biological activities of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide have attracted considerable interest from pharmaceutical researchers. Preliminary studies suggest that this compound may exhibit interesting pharmacological properties, possibly due to its ability to interact with various biological targets. The quinoline moiety is known for its antimicrobial and anticancer activities, while the furan-oxazole combination may contribute to additional bioactivity profiles.
In material science applications, N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide shows promise as a building block for functional materials. Its conjugated system and heteroatom-rich structure make it a candidate for developing organic semiconductors or fluorescent materials. Researchers are particularly interested in how the furan-oxazole-quinoline combination might influence the compound's photophysical properties and potential applications in optoelectronic devices.
The physicochemical properties of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide are currently under investigation. Computational chemistry approaches are being employed to predict its solubility, stability, and other important characteristics. Understanding these properties is crucial for determining the compound's potential applications in various fields, from drug development to advanced materials.
Recent advancements in analytical characterization techniques have enabled more detailed studies of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide. High-resolution mass spectrometry, NMR spectroscopy, and X-ray crystallography are being used to fully elucidate its structure and confirm its purity. These analytical methods are essential for quality control in both research and potential industrial applications of this compound.
The scientific community continues to explore structure-activity relationships for N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide and its derivatives. By modifying various parts of the molecule, researchers hope to optimize its properties for specific applications. This approach aligns with current trends in molecular design and drug discovery, where small structural changes can lead to significant improvements in performance.
From a commercial perspective, the availability of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide (CAS No. 1207048-13-2) is currently limited to research quantities. However, as interest grows in its potential applications, several specialty chemical suppliers have begun to include this compound in their catalogs. The pricing and availability trends reflect the compound's emerging status in the chemical research community.
Future research directions for N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide may include more extensive biological screening, formulation studies, and exploration of its material science applications. The compound's unique combination of structural features makes it a promising candidate for multiple applications, and ongoing research is expected to uncover new possibilities for this interesting molecule.
Safety considerations for handling N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may not yet be available, researchers should employ appropriate protective measures when working with this chemical, including the use of gloves, eye protection, and proper ventilation in accordance with good laboratory practices.
The intellectual property landscape surrounding N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide is evolving, with several patent applications mentioning related structures. This indicates growing commercial interest in this class of compounds and suggests potential future developments in their applications across various industries.
In conclusion, N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide (CAS No. 1207048-13-2) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features and potential applications make it a compound worth watching as research progresses in the coming years.
1207048-13-2 (N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}quinoline-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)